![molecular formula C25H28N2O4 B2773364 2-(3-(Diethylamino)propyl)-6-methoxy-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione CAS No. 886164-69-8](/img/structure/B2773364.png)
2-(3-(Diethylamino)propyl)-6-methoxy-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Description
The compound “2-(3-(Diethylamino)propyl)-6-methoxy-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione” is a type of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione . These compounds are important in the field of synthetic and medicinal chemistry, as they are derived from heterocyclic structures .
Synthesis Analysis
The synthesis of 2-alkyl-1-aryl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones involves a multicomponent process . This process is compatible with a wide range of substituents and allows for the practical synthesis of these compounds under mild conditions . The products can be easily isolated by crystallization without the use of chromatography .Scientific Research Applications
Photophysical Properties and Organic Semiconductors
Research has explored the synthesis and characterization of compounds with structural similarities to the specified chemical, highlighting their photophysical properties. For instance, a series of compounds were synthesized, demonstrating how substituents like diethylamino and methoxy groups contribute to the π-system, enhancing their absorption, excitation spectra, and fluorescence quantum yields. These findings suggest potential applications as organic semiconductors due to their facile synthesis and notable photophysical properties (Briseño-Ortega et al., 2018).
Fluorescent Probes
Another study focused on the creation of a symmetric fluorescent dye containing cross-conjugated chromophores, showcasing its application as a liquid-phase-sensitive fluorescent probe. This research underscores the utility of such compounds in developing new fluorescent materials sensitive to the solvent's properties, indicating a wide range of potential applications in sensing and imaging technologies (Pivovarenko et al., 2002).
Material Science and Optoelectronics
The potential of related compounds for material science and optoelectronics has been demonstrated through the synthesis of conjugated polymers containing units that share structural motifs with the queried chemical. These studies reveal how specific structural modifications can impact the optical properties of materials, suggesting their suitability for applications in electronic devices due to enhanced photochemical stability, solubility, and photoluminescence (Beyerlein & Tieke, 2000).
properties
IUPAC Name |
2-[3-(diethylamino)propyl]-6-methoxy-1-phenyl-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O4/c1-4-26(5-2)14-9-15-27-22(17-10-7-6-8-11-17)21-23(28)19-13-12-18(30-3)16-20(19)31-24(21)25(27)29/h6-8,10-13,16,22H,4-5,9,14-15H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNQHOBOQUTUOOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCN1C(C2=C(C1=O)OC3=C(C2=O)C=CC(=C3)OC)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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